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Compound of Interest

Compound Name: JWH 251 4-methylphenyl isomer

CAS No.: 864445-41-0

Cat. No.: B594090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the 4-methylphenyl isomer of JWH

251, a synthetic cannabinoid of the phenylacetylindole class. As a Senior Application Scientist,

the following information is curated to provide both foundational knowledge and practical

insights for professionals engaged in research and development in this area.

Introduction
JWH 251 is a synthetic cannabinoid that, along with its various isomers, has been a subject of

interest in forensic chemistry, pharmacology, and toxicology.[1][2] The positional isomerism of

substituents on the phenyl ring can significantly impact the compound's interaction with

cannabinoid receptors and, consequently, its biological activity. This guide focuses specifically

on the 4-methylphenyl isomer of JWH 251, providing detailed information on its chemical

identity, properties, and the broader context of its pharmacological class.
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The definitive identification of a chemical compound in a research or forensic setting is

paramount. The Chemical Abstracts Service (CAS) number for the 4-methylphenyl isomer of

JWH 251 is 864445-41-0.[3][4]

A summary of its key physicochemical properties is presented in the table below:

Property Value Source

Formal Name
2-(4-methylphenyl)-1-(1-pentyl-

1H-indol-3-yl)-ethanone
[3]

Synonym JWH 251 4-methyl isomer [3]

CAS Number 864445-41-0 [3][4]

Molecular Formula C₂₂H₂₅NO [3]

Formula Weight 319.4 g/mol [3]

Purity ≥98% [3]

Formulation A solution in methanol [3]

Solubility
DMF: 5 mg/ml, DMSO: 2.5

mg/ml, Ethanol: 20 mg/ml
[3]

λmax 212, 246, 305 nm [3]

SMILES

O=C(C1=CN(CCCCC)C2=C1

C=CC=C2)CC3=CC=C(C)C=C

3

[3]

InChI Key
GSVYYNBRAJBCQS-

UHFFFAOYSA-N
[3]

Synthesis and Analytical Characterization
Plausible Synthetic Pathway
While a specific, detailed synthesis protocol for the 4-methylphenyl isomer of JWH 251 is not

readily available in peer-reviewed literature, a general and well-established method for the

synthesis of phenylacetylindoles can be applied.[5] This typically involves a two-step process:
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Friedel-Crafts Acylation: The indole ring is first acylated at the 3-position using an

appropriate acylating agent. In this case, 4-methylphenylacetyl chloride would be reacted

with indole in the presence of a Lewis acid catalyst.

N-Alkylation: The resulting intermediate is then N-alkylated on the indole nitrogen with a

pentyl halide (e.g., 1-bromopentane) under basic conditions to yield the final product.

Indole

2-(4-methylphenyl)-1-(1H-indol-3-yl)ethanone

Friedel-Crafts Acylation
(Lewis Acid)

4-methylphenylacetyl
chloride

JWH 251
4-methylphenyl isomer
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1-Bromopentane

Click to download full resolution via product page

Caption: Plausible synthetic workflow for JWH 251 4-methylphenyl isomer.

Analytical Characterization
The differentiation of positional isomers such as the 2-, 3-, and 4-methylphenyl isomers of JWH

251 is a significant analytical challenge. Advanced analytical techniques are required for

unambiguous identification. High-resolution mass spectrometry (HRMS) coupled with liquid

chromatography (LC) is a powerful tool for this purpose.[6][7] Furthermore, ion mobility-mass

spectrometry (IM-MS) has shown considerable promise in separating and characterizing

structurally similar synthetic cannabinoid isomers and their metabolites.[8] The collision cross

section (CCS) values obtained from IM-MS can serve as an additional identifying parameter

alongside retention time and mass-to-charge ratio.[8]

Pharmacology and Toxicology
Pharmacodynamics of the Phenylacetylindole Class
The parent compound, JWH 251 (the 2-methylphenyl isomer), is a cannabinoid agonist with a

binding affinity (Ki) of 29 nM for the CB1 receptor and 146 nM for the CB2 receptor,
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demonstrating a roughly five-fold selectivity for the CB1 receptor.[1][9] Synthetic cannabinoids

of this class exert their effects by mimicking the actions of endogenous cannabinoids (e.g.,

anandamide) at these receptors.[2][10]

Activation of the CB1 receptor, which is predominantly expressed in the central nervous

system, is responsible for the psychoactive effects of these compounds.[2] The CB2 receptor is

primarily found in the peripheral nervous system and immune cells, and its activation is

associated with anti-inflammatory and immunomodulatory effects.[2]
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Caption: General signaling pathway for CB1 receptor activation.
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A Note on the 4-methylphenyl Isomer
It is crucial to emphasize that the specific biological and toxicological properties of the JWH
251 4-methylphenyl isomer have not been characterized.[3] While it can be inferred that this

compound will likely exhibit activity as a cannabinoid receptor agonist, its precise binding

affinities, efficacy, and metabolic fate are unknown without empirical data. Positional changes

of the methyl group on the phenyl ring can alter the molecule's conformation and its fit within

the receptor binding pocket, potentially leading to significant differences in potency and

selectivity compared to the 2-methylphenyl isomer (JWH 251)[1] or the 3-methylphenyl isomer.

[11]

The general toxicological profile of synthetic cannabinoids can include a range of adverse

effects, such as tachycardia, agitation, psychosis, and in some cases, more severe

cardiovascular and neurological complications.[2][12]

Legal Status
In the United States, all CB1 receptor agonists of the 3-phenylacetylindole class, such as JWH-

251, are classified as Schedule I Controlled Substances.[1] This classification generally

extends to its positional isomers, including the 4-methylphenyl isomer, under the Federal

Analogue Act. Researchers must ensure compliance with all applicable local, state, and federal

regulations when handling these compounds.

Conclusion
The 4-methylphenyl isomer of JWH 251 is a distinct chemical entity within the broader class of

phenylacetylindole synthetic cannabinoids. While its fundamental chemical and physical

properties are documented, a significant knowledge gap exists regarding its specific

pharmacological and toxicological profile. This guide provides a foundational understanding for

researchers, emphasizing the importance of precise analytical characterization and the need

for empirical studies to elucidate the biological activity of this and other novel synthetic

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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